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Compound of Interest

Compound Name: IPS-06061

Cat. No.: B15610834

Disclaimer: As a novel molecular glue degrader, specific disposal protocols for IPS-06061 have
not been formally established. Therefore, it is imperative to treat this compound as a hazardous
substance and adhere to the principle of caution. The following guidelines are based on
established best practices for the disposal of uncharacterized research chemicals. Always
consult with your institution's Environmental Health and Safety (EHS) department for specific
protocols and regulatory requirements.

l. Immediate Safety and Handling Precautions

Before beginning any disposal procedures, ensure the following safety measures are in place:

o Personal Protective Equipment (PPE): A minimum of a laboratory coat, chemical-resistant
gloves (such as nitrile), and safety goggles must be worn at all times.

o Ventilation: All handling and preparation for the disposal of IPS-06061 should be conducted
within a certified chemical fume hood to prevent the inhalation of any aerosols or
particulates.

 Spill Kit: A chemical spill kit should be readily accessible. In the event of a spill, the material
should be absorbed and the resulting contaminated items disposed of as hazardous waste.

Il. Step-by-Step Disposal Protocol
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The proper disposal of IPS-06061 requires careful segregation and labeling to ensure safe
handling and compliance with environmental regulations.

Step 1: Waste Identification and Segregation
Properly categorizing the waste is the first critical step.

e Unused or Expired IPS-06061: Pure, unused, or expired IPS-06061 should be disposed of
as hazardous chemical waste. Do not mix it with other waste streams.

o Contaminated Materials: All materials that have come into direct contact with IPS-06061 are
considered contaminated and must be disposed of as hazardous waste. This includes, but is
not limited to:

o

Pipette tips

Gloves

[¢]

[¢]

Wipes and absorbent pads
o Empty vials and containers
Step 2: Waste Containment
Proper containment is crucial to prevent leaks and exposure.
e Solid Waste:

o Collect all solid waste contaminated with IPS-06061 (e.g., gloves, pipette tips, empty vials)
in a designated, leak-proof, and puncture-resistant container.

o The container should be clearly labeled as "Hazardous Waste" and include the full
chemical name "IPS-06061."

e Liquid Waste:

o Solutions containing IPS-06061 should be collected in a separate, leak-proof, and
chemically compatible container with a secure screw-top cap.
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o Never mix IPS-06061 waste with other chemical waste streams unless explicitly instructed
to do so by your EHS department.[1] Incompatible wastes must be segregated.[2][3][4]

o The liquid waste container must also be clearly labeled as "Hazardous Waste" and list all
chemical constituents, including solvents and their approximate concentrations.

Step 3: Labeling and Storage
Accurate labeling and proper storage are essential for safety and regulatory compliance.

o Labeling: All waste containers must be affixed with a hazardous waste tag as soon as the
first item of waste is added. The label must include:

The words "Hazardous Waste"

[¢]

The full chemical name: "IPS-06061"

[¢]

The date of accumulation

[e]

o

The name and contact information of the responsible researcher
o Storage:

o Store all IPS-06061 waste containers in a designated and secure satellite accumulation
area (SAA) within the laboratory.[5][6]

o The storage area should be well-ventilated and away from sources of ignition or
incompatible chemicals.

o Ensure all waste containers are kept securely closed except when adding waste.[2][4][5]

[6]
Step 4: Final Disposal
The final disposal must be handled by trained professionals.

o Contact EHS: Once a waste container is full or has been accumulating for a period defined
by your institution's policy (often not to exceed one year), contact your EHS department to
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arrange for a hazardous waste pickup.[6]

» Professional Disposal: Your institution's EHS department will coordinate with a licensed
hazardous waste disposal company for the final and compliant disposal of the IPS-06061

waste.

lll. Quantitative Data and Experimental Protocols

Currently, there is no publicly available quantitative data regarding specific disposal parameters
(e.g., concentration limits for sewer disposal, degradation timelines under specific conditions)
for IPS-06061. Similarly, no peer-reviewed experimental protocols for the degradation or
neutralization of IPS-06061 for disposal purposes have been published. Therefore, drain
disposal or any form of on-site treatment is strictly discouraged. All waste must be handled
through your institution's hazardous waste management program.[7][8]

IV. Logical Workflow for IPS-06061 Disposal

The following diagram illustrates the decision-making process for the proper disposal of IPS-
06061 and associated materials.
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Caption: Disposal workflow for IPS-06061.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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